Cas no 1806351-58-5 (2,4-Dibromo-3,6-difluorotoluene)

• Product Name: 2,4-Dibromo-3,6-difluorotoluene
• CAS No: 1806351-58-5
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• CID: 4707599
• Update Time: 2025-10-31

2,4-Dibromo-3,6-difluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,6-difluorotoluene

• Inchi： 1S/C7H4Br2F2/c1-3-5(10)2-4(8)7(11)6(3)9/h2H,1H3
• InChI Key： LXHZLADEZYKJBJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 0

Additional information on 2,4-Dibromo-3,6-difluorotoluene

Professional Introduction to 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5)

2,4-Dibromo-3,6-difluorotoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806351-58-5, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This molecule, characterized by its bromine and fluorine substituents on a toluene backbone, exhibits unique electronic and steric properties that make it a valuable intermediate in the development of fine chemicals and biologically active compounds.

The structural motif of 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5) consists of a benzene ring substituted with two bromine atoms at the 2- and 4-positions, and two fluorine atoms at the 3- and 6-positions. This specific arrangement imparts a high degree of functional diversity, enabling its use as a versatile building block in synthetic chemistry. The presence of both bromine and fluorine atoms allows for further functionalization via cross-coupling reactions, nucleophilic substitutions, and other transformations that are pivotal in drug discovery and material science.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5) fits well within this trend, as its halogen-rich structure provides multiple sites for interaction with biological targets. This has led to its exploration in the synthesis of novel therapeutic agents targeting various diseases, including oncology and infectious disorders.

One of the most compelling applications of 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5) is in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to design molecules with potent activity against enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating inhibitors with efficacy against kinases and other therapeutic targets. The fluorine atoms, in particular, have been shown to improve pharmacokinetic properties such as bioavailability and resistance to degradation.

The synthetic utility of 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5) extends beyond pharmaceuticals into materials science. Its ability to serve as a precursor for polymers and advanced materials has been explored in the development of liquid crystals and organic semiconductors. The electron-withdrawing nature of the bromine and fluorine substituents influences the electronic properties of derived materials, making this compound a candidate for next-generation electronic devices.

Recent advances in green chemistry have also highlighted the importance of optimizing synthetic routes for halogenated compounds like 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5). Efforts are underway to develop more sustainable methodologies that minimize waste and reduce energy consumption. These innovations not only align with environmental regulations but also enhance cost-effectiveness in industrial applications.

The role of computational chemistry in designing derivatives of 2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5) cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of this compound in various reactions and its interactions with biological targets. This predictive power has accelerated the discovery process by allowing virtual screening of potential derivatives before experimental synthesis.

In conclusion,2,4-Dibromo-3,6-difluorotoluene (CAS No. 1806351-58-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel pharmaceuticals and advanced materials. As research continues to uncover new methodologies for its utilization,the potential applications of this compound are likely to expand further, reinforcing its significance in modern chemical research.